Cas no 935841-14-8 (1-(4-Bromo-2,6-difluorobenzyl)pyrrolidine)

• Product Name: 1-(4-Bromo-2,6-difluorobenzyl)pyrrolidine
• CAS No: 935841-14-8
• MF: C₁₁H₁₂BrF₂N
• MW: 276.120489120483
• MDL: MFCD20485508
• CID: 4764441
• Update Time: 2026-02-26

1-(4-Bromo-2,6-difluorobenzyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromo-2,6-difluorobenzyl)pyrrolidine
• C11H12BrF2N
• 1-(4-Bromo-2,6difluorobenzyl)pyrrolidine
• Z1128
• 1-(4-bromo-2,6-difluoro-benzyl)-pyrrolidine
• 1-[(4-bromo-2,6-difluorophenyl)methyl]pyrrolidine

• MDL： MFCD20485508
• Inchi： 1S/C11H12BrF2N/c12-8-5-10(13)9(11(14)6-8)7-15-3-1-2-4-15/h5-6H,1-4,7H2
• InChI Key： GTSVBWUCMXVKMA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)F)CN1CCCC1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 197
• XLogP3: 3.1
• Topological Polar Surface Area: 3.2

Additional information on 1-(4-Bromo-2,6-difluorobenzyl)pyrrolidine

Comprehensive Overview of 1-(4-Bromo-2,6-difluorobenzyl)pyrrolidine (CAS No. 935841-14-8)

1-(4-Bromo-2,6-difluorobenzyl)pyrrolidine (CAS No. 935841-14-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated and fluorinated pyrrolidine derivative is widely utilized as a key intermediate in the synthesis of bioactive molecules. Its unique structural features, including the 4-bromo-2,6-difluorobenzyl moiety, make it a versatile building block for drug discovery and material science applications.

In recent years, the demand for fluorinated compounds like 1-(4-Bromo-2,6-difluorobenzyl)pyrrolidine has surged due to their enhanced metabolic stability and bioavailability. Researchers are increasingly exploring its potential in designing kinase inhibitors and GPCR-targeted therapeutics, aligning with the growing interest in precision medicine. The compound's pyrrolidine ring also contributes to its conformational rigidity, a desirable trait in modern drug design.

From an industrial perspective, CAS 935841-14-8 is often discussed in the context of green chemistry and sustainable synthesis. Many users search for "eco-friendly preparation methods for fluorinated intermediates" or "scalable routes to bromodifluorobenzyl derivatives," reflecting the industry's shift toward environmentally conscious production. Recent patents highlight novel catalytic systems for its synthesis, reducing heavy metal waste.

The compound's structure-activity relationship (SAR) is another hot topic in academic forums. Computational chemists frequently investigate how the 2,6-difluoro substitution pattern influences molecular interactions, particularly in protein-ligand binding studies. This aligns with frequent search queries like "impact of fluorine positioning on drug efficacy" or "halogen bonding in medicinal chemistry."

Analytical characterization of 1-(4-Bromo-2,6-difluorobenzyl)pyrrolidine typically involves advanced techniques such as LC-MS and NMR spectroscopy, with many researchers seeking "HPLC purification protocols for benzylpyrrolidine derivatives." The compound's stability under various pH conditions is also a common research focus, especially for formulation scientists working on prodrug development.

In material science applications, the 4-bromo-2,6-difluorophenyl group in this compound serves as a precursor for organic electronic materials. Its incorporation into π-conjugated systems has been explored for organic light-emitting diodes (OLEDs), addressing the high search volume for "fluorine-containing semiconductors." The compound's electron-withdrawing properties make it particularly valuable in designing n-type organic semiconductors.

Regulatory aspects of CAS 935841-14-8 are frequently queried in regulatory databases. While not classified as hazardous under major chemical inventories, proper handling of its brominated aromatic component is emphasized in safety data sheets. This responds to the growing trend of "benign-by-design" approaches in chemical manufacturing.

The future research directions for 1-(4-Bromo-2,6-difluorobenzyl)pyrrolidine may focus on its application in bioconjugation chemistry and targeted drug delivery systems. With increasing search interest in "fluorine in radiopharmaceuticals" and "PET tracer development," this compound's 18F-radiolabeling potential could open new diagnostic applications.